Cas no 79025-49-3 (2-amino-5-chloro-4-methoxybenzonitrile)

• Product Name: 2-amino-5-chloro-4-methoxybenzonitrile
• CAS No: 79025-49-3
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD20725132
• CID: 3393508
• PubChem ID: 20506454
• Update Time: 2025-10-28

2-amino-5-chloro-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 2-AMINO-5-CHLORO-4-METHOXY-
• 2-amino-5-chloro-4-methoxybenzonitrile
• 4-Chloro-2-cyano-5-methoxyaniline
• AS-40004
• ORCCGLHAMALPHU-UHFFFAOYSA-N
• SCHEMBL11153594
• MFCD20725132
• AKOS027339165
• 6-amino-3-chloro-4-methoxybenzonitrile
• 79025-49-3
• CS-0150616

• MDL： MFCD20725132
• Inchi： 1S/C8H7ClN2O/c1-12-8-3-7(11)5(4-10)2-6(8)9/h2-3H,11H2,1H3
• InChI Key： ORCCGLHAMALPHU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=CC=1OC)N

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-amino-5-chloro-4-methoxybenzonitrile

2-Amino-5-Chloro-4-Methoxybenzonitrile (CAS No: 79025-49-3)

2-Amino-5-chloro-4-methoxybenzonitrile is a versatile organic compound with the CAS registry number 79025-49-3. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a chlorine atom, a methoxy group (-OCH₃), and a cyano group (-CN) attached to a benzene ring. The combination of these functional groups makes it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 2-amino-5-chloro-4-methoxybenzonitrile as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antimicrobial agents and anti-inflammatory drugs. The presence of the amino and methoxy groups enhances its ability to interact with biological systems, making it a promising candidate for drug discovery.

In the field of agrochemistry, 2-amino-5-chloro-4-methoxybenzonitrile has been investigated for its potential as a herbicide and fungicide. Its ability to inhibit specific enzymes involved in plant growth has been a focus of recent research, particularly in sustainable agriculture practices.

The synthesis of 2-amino-5-chloro-4-methoxybenzonitrile involves multi-step reactions that require precise control over reaction conditions. Researchers have developed efficient methods to synthesize this compound using green chemistry principles, reducing environmental impact while maintaining high yields.

One of the most significant advancements in recent years is the application of machine learning algorithms to predict the properties of 2-amino-5-chloro-4-methoxybenzonitrile and its derivatives. These algorithms help in identifying optimal synthesis pathways and predicting bioactivity profiles, accelerating drug discovery processes.

In conclusion, 2-amino-5-chloro-4-methoxybenzonitrile (CAS No: 79025-49-3) is a compound with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science.